Cas no 1156714-97-4 (2-{(1-methyl-1H-pyrazol-5-yl)methylamino}butan-1-ol)

• Product Name: 2-{(1-methyl-1H-pyrazol-5-yl)methylamino}butan-1-ol
• CAS No: 1156714-97-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5157162
• PubChem ID: 43663332
• Update Time: 2023-11-24

2-{(1-methyl-1H-pyrazol-5-yl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-1-ol
• 2-(((1-Methyl-1h-pyrazol-5-yl)methyl)amino)butan-1-ol
• 1-Butanol, 2-[[(1-methyl-1H-pyrazol-5-yl)methyl]amino]-
• 2-{(1-methyl-1H-pyrazol-5-yl)methylamino}butan-1-ol

• Inchi： 1S/C9H17N3O/c1-3-8(7-13)10-6-9-4-5-11-12(9)2/h4-5,8,10,13H,3,6-7H2,1-2H3
• InChI Key： NWPAZZZPHCXHDA-UHFFFAOYSA-N
• SMILES： OCC(CC)NCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• XLogP3: -0.1
• Topological Polar Surface Area: 50.1